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Compound of Interest

Compound Name:

N-(2-

phenoxyphenyl)methanesulfonami

de

Cat. No.: B184492 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling N-(2-
phenoxyphenyl)methanesulfonamide. It includes detailed operational and disposal plans to

ensure laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
N-(2-phenoxyphenyl)methanesulfonamide is classified as harmful if swallowed and harmful

to aquatic life with long-lasting effects.[1] Proper PPE is crucial to minimize exposure and

ensure personal safety.

Recommended Personal Protective Equipment
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Gloves must be inspected

before use.

Prevents skin contact.

Body Protection

A lab coat or impervious

clothing that covers the arms.

An apron may be necessary

for tasks with a high splash

risk.

Protects skin from

contamination.

Respiratory Protection

In a well-ventilated area,

respiratory protection may not

be required. If dust or aerosols

are generated, use a NIOSH-

approved respirator.

Avoids inhalation of harmful

dust or aerosols.

Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures is mandatory for the safe handling of N-(2-
phenoxyphenyl)methanesulfonamide.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition.

Donning PPE:
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Before handling the compound, put on all required PPE as specified in the table above.

Handling the Compound:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Wash hands thoroughly after handling.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.

Disposal Plan: Waste Management
Proper disposal of N-(2-phenoxyphenyl)methanesulfonamide and its containers is critical to

prevent environmental contamination.
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Waste Collection:

Collect waste material in a suitable, labeled, and closed container.

Do not mix with other waste streams unless explicitly instructed to do so.

Disposal Method:

Dispose of the chemical waste through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not allow the chemical to enter drains or sewer systems.[1]

All disposal activities must be in accordance with local, state, and federal regulations.

Contaminated Packaging:

Containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill.

Combustible packaging materials may be disposed of via controlled incineration with flue

gas scrubbing.[1]

Workflow for Handling and Disposal
The following diagram illustrates the logical flow of operations for handling and disposing of N-
(2-phenoxyphenyl)methanesulfonamide.
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Safe Handling and Disposal Workflow for N-(2-phenoxyphenyl)methanesulfonamide
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Caption: Workflow for safe handling and disposal of N-(2-
phenoxyphenyl)methanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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